Cas no 1247690-28-3 (3-cyclobutoxypropan-1-amine)

• Product Name: 3-cyclobutoxypropan-1-amine
• CAS No: 1247690-28-3
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 4580580
• Update Time: 2025-07-21

3-cyclobutoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-cyclobutoxypropan-1-amine
• 1-Propanamine, 3-(cyclobutyloxy)-
• 3-cycloButoxypropane-1-amine

• Inchi： 1S/C7H15NO/c8-5-2-6-9-7-3-1-4-7/h7H,1-6,8H2
• InChI Key： MTKDNOYEYHKXJO-UHFFFAOYSA-N
• SMILES： C(N)CCOC1CCC1

Additional information on 3-cyclobutoxypropan-1-amine

Introduction to 3-cyclobutoxypropan-1-amine (CAS No: 1247690-28-3)

3-cyclobutoxypropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 1247690-28-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a cyclobutyl ether moiety linked to a primary amine group, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The cyclobutyl ring introduces steric hindrance, which can influence the compound's reactivity and biological interactions, making it a valuable scaffold for drug design.

The structure of 3-cyclobutoxypropan-1-amine consists of a propan-1-amine backbone substituted with a cyclobutoxy group at the third carbon position. This arrangement imparts specific electronic and steric characteristics, which are critical for its utility in synthetic chemistry and as a building block for more complex molecules. The presence of both an amine and an ether function makes it a versatile intermediate, capable of participating in various chemical transformations such as nucleophilic substitutions, condensations, and metal-catalyzed reactions.

In recent years, there has been growing interest in cyclobutyl-containing derivatives due to their potential pharmacological properties. The rigid cyclobutyl ring can enhance binding affinity to biological targets by restricting conformational flexibility, a principle that is increasingly exploited in the development of novel therapeutics. 3-cyclobutoxypropan-1-amine is no exception, and its incorporation into drug candidates has been explored in several contexts.

One of the most compelling areas of research involving 3-cyclobutoxypropan-1-amine is its application as a precursor in the synthesis of bioactive molecules. For instance, researchers have utilized this compound to develop novel kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The amine group can be further functionalized to introduce additional pharmacophores, while the cyclobutoxy moiety provides a stable scaffold that maintains the compound's integrity during biological assays.

Recent studies have also highlighted the role of 3-cyclobutoxypropan-1-amine in the development of central nervous system (CNS) drugs. The lipophilic nature of the cyclobutyl group facilitates blood-brain barrier penetration, making it an attractive feature for CNS-targeted therapies. Researchers have investigated its potential as an intermediate in synthesizing GABA receptor modulators, which are being explored for their anxiolytic and anticonvulsant properties.

The pharmaceutical industry has shown particular interest in 3-cyclobutoxypropan-1-amine due to its synthetic versatility and potential therapeutic applications. Its use as a building block has led to the discovery of several novel compounds with promising biological activities. For example, derivatives of this molecule have been found to exhibit inhibitory effects on enzymes involved in metabolic pathways relevant to diabetes and obesity. These findings underscore the importance of 3-cyclobutoxypropan-1-amine as a key intermediate in drug discovery.

From a chemical synthesis perspective, 3-cyclobutoxypropan-1-amine offers several advantages as an intermediate. Its reactivity allows for straightforward modifications, enabling chemists to tailor its properties for specific applications. The compound can be easily accessed through multi-step synthetic routes that involve well-established organic transformations. This accessibility makes it a practical choice for both academic research and industrial-scale production.

The safety profile of 3-cycлобутоксипропанамин 1 is another critical consideration. While extensive toxicological data may not be available yet due to its relatively recent emergence as a research chemical, preliminary studies suggest that it behaves predictably under standard laboratory conditions. As with any chemical entity used in research or industrial settings, proper handling protocols should be followed to ensure safety.

In conclusion, 3-cycлобутоксипропанамин 1 (CAS No: 12476902853) represents an intriguing compound with significant potential in pharmaceutical research and development。 Its unique structural features make it a valuable tool for designing new drugs targeting various diseases。 As research continues，the applications of this molecule are expected to expand，leading to novel therapeutic interventions that benefit human health。